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Compound of Interest

Compound Name: DLin-MC2-DMA

Cat. No.: B10857451

Part 1: Executive Safety Directives (Immediate
Action)

STOP AND READ: DLin-MC2-DMA is an ionizable cationic lipid designed for intracellular
delivery.[1] Unlike standard laboratory lipids, this compound—especially when formulated into
Lipid Nanoparticles (LNPs)—is engineered to penetrate biological membranes.[1] Skin contact
with formulated LNPs presents a heightened biohazard risk compared to the free lipid.

@ Critical Prohibitions[1]

e NEVER dispose of DLin-MC2-DMA or its formulations down the sink.[1]
 NEVER mix LNP waste with standard non-hazardous trash.[1]

 NEVER use bleach alone as a final disposal method for the lipid component (bleach
deactivates nucleic acids but may not fully degrade the lipid structure).

@ Immediate Disposal Routing
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State of Material Primary Hazard Disposal Stream
Stock Solution ) Chemical Waste (Organic
Flammable (D001) + Irritant
(Ethanol/DMSO) Solvents)
) ) ] Mixed Waste /
Formulated LNP (with RNA) Biohazard + Chemical

Biopharmaceutical Incineration

Solid Waste (Tips, Tubes) Trace Chemical Hazardous Solid Waste

Part 2: Material Safety & Hazard Profile

To dispose of DLin-MC2-DMA correctly, you must understand its physicochemical behavior.[1]
It is an amphipathic molecule with a pKa (~5.5—-6.[1]0) optimized for endosomal escape.[1][2]

Chemical Identity[1][3][4][5][6]

o Chemical Name: 1,2-dilinoleyloxy-3-dimethylaminopropane (DLin-MC2-DMA)[1]
« CAS Number: 1221271-55-1[1][3][4][5][6]
e Molecular Formula: C42H77NO2[1][3][4][5][6]

¢ Solubility: Soluble in Ethanol, DMSO, Chloroform; Insoluble in water (unless formulated).

Hazard Classification (GHS)

Most stock solutions are supplied in Ethanol, which dictates the primary waste classification.
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Hazard Class GHS Code Signal Description

Highly flammable

Flammable Liquid H225 DANGER liquid and vapor (if in
EtOH).[1]
) o Causes skin irritation.
Skin Irritation H315 WARNING
[L1[71[8]
o Causes serious eye
Eye Irritation H319 WARNING

irritation.[1][7][8]

May cause long-
lasting harmful effects
Aquatic Toxicity H413 WARNING to aquatic life (Class
assumption for
cationic lipids).[1]

Part 3: Detailed Disposal Workflows
Workflow A: Pure Stock Solutions (Expired or Surplus)

Context: You have a glass vial of DLin-MC2-DMA in ethanol that is expired or no longer

needed.

e Segregation: Do not mix with aqueous acid waste.[1] The amine headgroup can react or
precipitate in strong acids.

o Container: Use a High-Density Polyethylene (HDPE) or glass waste container compatible

with organic solvents.[1]
o Labeling: Label as "Hazardous Waste - Flammable Organic Solvents".
o Constituents: Ethanol (>90%), DLin-MC2-DMA (<10%).[1]
o Disposal Method:High-temperature incineration via a licensed chemical waste contractor.[1]

o Why? Incineration ensures the complete destruction of the lipid backbone, preventing

environmental accumulation.
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Workflow B: Formulated LNP Waste (The "Trojan Horse"
Risk)

Context: You have leftover LNP solution loaded with sSiRNA or mRNA. Risk: The LNP
encapsulates the payload, protecting it and facilitating entry into human cells if splashed. This

is a Mixed Waste stream (Biological + Chemical).[1]

Deactivation (Payload): Add 10% volume of 10% Sodium Hypochlorite (Bleach) to the LNP
solution. Incubate for 20 minutes.

o Mechanism:[1][7][9] This degrades the nucleic acid payload. Note: It does NOT destroy
the lipid.

Adsorption: Absorb the liquid into an inert solid matrix (vermiculite or absorbent pads) if your
facility requires solid waste for incineration, OR keep as liquid if your EHS permits mixed
liquid waste.[1]

Container: Rigid, leak-proof biohazard container (Red Bin) ONLY IF approved for chemical
incineration.

o Best Practice: Designate a specific "Chemical-Contaminated Biological Waste" stream.[1]

Disposal Method:Medical Waste Incineration. Autoclaving is insufficient for the lipid
component and may release lipid vapors.

Workflow C: Solid Contaminants (Pipette Tips, Weigh
Boats)[1]

Collection: Collect all tips, tubes, and gloves that contacted the lipid in a dedicated solid
waste bag.[1]

Classification: If the debris is visibly contaminated with stock solution (ethanol), it is
Hazardous Chemical Debris.

Disposal: Seal in a secondary container and route for Incineration.

Part 4: Visualized Protocols
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Diagram 1: Waste Stream Decision Matrix

This decision tree guides you through the segregation process based on the physical state and
formulation status of the material.

Waste Material Generated

Contaminated Solids
(Tips, Tubes, Gloves)

Is it a Formulated LNP
(Mixed with RNA/DNA)?

No (Pre-formulation) \Yes

Hazardous Solid Waste

Pure Lipid / Stock Solution LNP Formulation (Trace Chem)
Is it in Solvent Step 1: Chemical Deactivation
(Ethanol/DMSO)? (Bleach/ Detergent for Payload)

Yes No

Organic Solvent Waste Stream Solid Chemical Waste
(Code: D0O01) (Dry Powder/Film)

Step 2: Mixed Waste Stream
(Bio + Chem)

Click to download full resolution via product page

Caption: Decision matrix for segregating DLin-MC2-DMA waste streams to ensure regulatory
compliance.

Diagram 2: LNP Spill Response Mechanism

Spills of LNPs are more dangerous than spills of pure lipids due to their ability to deliver cargo
into skin cells.
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Caption: Step-by-step spill response protocol emphasizing solvent cleaning to solubilize lipid
residues.

Part 5: Regulatory & Compliance Context (USA/EPA)
[1]

For US-based laboratories, DLin-MC2-DMA disposal is governed by the Resource
Conservation and Recovery Act (RCRA).[1]

e Characteristic Waste:
o If in Ethanol: DOO1 (Ignitable).[1]

o If pure powder: Not typically P- or U-listed, but must be treated as toxic chemical waste
due to lack of chronic toxicity data.[1]

o Drain Disposal: Strictly prohibited under 40 CFR 403.5 (Prohibited discharges to POTWS).[1]
Lipids cause blockages and are not degraded by standard water treatment.[1]

Storage for Disposal[1]

o Temperature: Store waste containers away from heat sources.

o Compatibility: Do not store DLin-MC2-DMA waste in the same secondary containment as
Strong Oxidizers (e.g., Peroxides, Nitric Acid), as the tertiary amine can react exothermically.

[1]

Part 6: References

e Cayman Chemical. (2023).[1] DLin-MC2-DMA Safety Data Sheet (SDS).[1][4][6][10][11]Link
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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